Cas no 1007695-25-1 (2-(2,5-dimethylphenoxy)-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide)

2-(2,5-dimethylphenoxy)-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide structure
1007695-25-1 structure
Product Name:2-(2,5-dimethylphenoxy)-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide
CAS No:1007695-25-1
MF:C22H21N3O4S
MW:423.484843969345
CID:5913110
PubChem ID:24295816
Update Time:2024-01-17

2-(2,5-dimethylphenoxy)-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-dimethylphenoxy)-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide
    • 1007695-25-1
    • AKOS016378480
    • 2-(2,5-dimethylphenoxy)-N-(4-(2-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl)thiazol-2-yl)acetamide
    • 2-(2,5-dimethylphenoxy)-N-[4-(2-methyl-3-oxo-4H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide
    • F5291-0267
    • VU0640704-1
    • Acetamide, N-[4-(3,4-dihydro-2-methyl-3-oxo-2H-1,4-benzoxazin-6-yl)-2-thiazolyl]-2-(2,5-dimethylphenoxy)-
    • Inchi: 1S/C22H21N3O4S/c1-12-4-5-13(2)19(8-12)28-10-20(26)25-22-24-17(11-30-22)15-6-7-18-16(9-15)23-21(27)14(3)29-18/h4-9,11,14H,10H2,1-3H3,(H,23,27)(H,24,25,26)
    • InChI Key: UJJTYFHOBDQOOP-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C3OC(C)C(=O)NC3=C2)=CS1)(=O)COC1=CC(C)=CC=C1C

Computed Properties

  • Exact Mass: 423.12527733g/mol
  • Monoisotopic Mass: 423.12527733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 636
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • pka: 7.79±0.50(Predicted)

2-(2,5-dimethylphenoxy)-N-[4-(2-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-thiazol-2-yl]acetamide Pricemore >>

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